(R)-3-amino-3-phenylpropanoic acid hydrochloride
Overview
Description
(R)-3-amino-3-phenylpropanoic acid hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antioxidant Activities
Hydroxycinnamates, such as ferulic, coumaric, caffeic, and sinapic acids, are widely distributed plant phenylpropanoids. They demonstrate potent antioxidant activity by scavenging various radicals and acting as chain-breaking antioxidants. Their antioxidant capabilities are significant in both in vitro and in vivo systems, highlighting their potential in reducing disease risk and promoting health. This foundational understanding supports further exploration of structurally related compounds like (R)-3-amino-3-phenylpropanoic acid hydrochloride for their antioxidant properties (Shahidi & Chandrasekara, 2010).
Pharmacological Effects of Phenolic Acids
Chlorogenic Acid (CGA), a phenolic acid, is known for its broad pharmacological effects, including antioxidant, antibacterial, hepatoprotective, and anti-inflammatory activities. Its impact on lipid and glucose metabolism suggests potential therapeutic applications in addressing metabolic disorders. The structural similarity of this compound to these compounds raises the possibility of similar pharmacological benefits, warranting further research into its applications (Naveed et al., 2018).
Therapeutic Potential in Neurodegenerative Diseases
Recent studies highlight the therapeutic potential of caffeic acid and its derivatives, including their protective effects against Alzheimer's disease (AD) toxicity. These compounds, due to their antioxidant and anti-inflammatory mechanisms, offer insights into developing treatments for AD and related neurodegenerative conditions. The research into caffeic acid derivatives underscores the potential for compounds like this compound to play a role in managing neurodegenerative diseases (Habtemariam, 2017).
Applications in Chromatography and Analytical Chemistry
Hydrophilic interaction chromatography (HILIC) is a valuable technique for the separation of polar, weakly acidic, or basic samples. Research into various stationary phases for HILIC, including those based on silica gel and zwitterionic materials, provides a framework for the development of analytical methods that could include the separation and analysis of compounds like this compound. This underscores the compound's relevance in the analytical and bioanalytical sciences (Jandera, 2011).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
(3R)-3-amino-3-phenylpropanoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c10-8(6-9(11)12)7-4-2-1-3-5-7;/h1-5,8H,6,10H2,(H,11,12);1H/t8-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABEBCTCOPRULFS-DDWIOCJRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@@H](CC(=O)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
83649-48-3 | |
Record name | Benzenepropanoic acid, β-amino-, hydrochloride (1:1), (βR)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=83649-48-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3R)-3-amino-3-phenylpropanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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